N-(4-methylphenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide

• Molecular Formula: C16H19N3O3S2
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 2-(4-methyl-N-methylsulfonylanilino)-N-[(E)-1-thiophen-2-ylethylideneamino]acetamide
• InChI: InChI=1S/C16H19N3O3S2/c1-12-6-8-14(9-7-12)19(24(3,21)22)11-16(20)18-17-13(2)15-5-4-10-23-15/h4-10H,11H2,1-3H3,(H,18,20)/b17-13+
• InChI Key: FUPYJJVWQURTIC-GHRIWEEISA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N(CC(=O)N/N=C(\C)/C2=CC=CS2)S(=O)(=O)C
• SMILES: CC1=CC=C(C=C1)N(CC(=O)NN=C(C)C2=CC=CS2)S(=O)(=O)C

Description

N-(4-methylphenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide involves the inhibition of enzymes involved in the biosynthesis of nucleotides and proteins. This leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in animal models of inflammation. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-methylphenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide in lab experiments is its ability to inhibit the growth of cancer cells and reduce inflammation. However, one of the limitations is its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of N-(4-methylphenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide. These include further studies to determine its safety and efficacy as a potential therapeutic agent for cancer and inflammation. Additionally, studies could be conducted to determine its potential applications in other scientific research areas such as infectious diseases and neurodegenerative disorders. Furthermore, studies could be conducted to optimize the synthesis method and improve the yield and purity of the compound.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with 2-amino-2-(2-thienyl)acetic acid to form N-(4-methylphenyl)-2-(2-thienyl)acetic acid sulfonamide. This intermediate is then reacted with 2-hydrazinyl-2-oxoethanol to produce the final compound.

Scientific Research Applications

N-(4-methylphenyl)-N-(2-oxo-2-{2-[1-(2-thienyl)ethylidene]hydrazino}ethyl)methanesulfonamide has been studied for its potential applications in various scientific research areas such as cancer, inflammation, and infectious diseases. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.